molecular formula C20H21N3O3S B295296 4-(2-methoxyphenyl)-N-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

4-(2-methoxyphenyl)-N-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B295296
M. Wt: 383.5 g/mol
InChI Key: WNEGVZYPOWJYIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-methoxyphenyl)-N-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as "MTT" and is widely used as a reagent in cell viability assays.

Mechanism of Action

The mechanism of action of MTT involves the reduction of the compound by mitochondrial dehydrogenases in viable cells to form formazan crystals. These crystals are insoluble in water and can be quantified using a spectrophotometer. The amount of formazan produced is directly proportional to the number of viable cells in the sample.
Biochemical and Physiological Effects:
MTT is a relatively non-toxic compound that does not have any significant biochemical or physiological effects on cells. However, it is important to note that the reduction of MTT by mitochondrial dehydrogenases can be influenced by various factors such as cell type, cell density, and metabolic activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MTT in cell viability assays is its simplicity and ease of use. The assay can be performed in a relatively short amount of time and can provide accurate and reproducible results. However, one of the major limitations of MTT is its inability to distinguish between viable and non-viable cells. Additionally, the reduction of MTT can be influenced by various factors such as the presence of reducing agents and pH changes.

Future Directions

There are several future directions for the use of MTT in scientific research. One potential application is the development of new MTT-based assays that can provide more accurate and reliable results. Additionally, MTT can be used in combination with other reagents to develop more complex assays that can provide information about cell metabolism and function. Finally, MTT can be used in conjunction with other techniques such as flow cytometry and microscopy to provide a more comprehensive understanding of cellular processes.

Synthesis Methods

The synthesis of MTT involves the reaction of 2-methoxybenzaldehyde, 3-methoxybenzaldehyde, and 2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as DMSO and DMF.

Scientific Research Applications

MTT has found several applications in scientific research, particularly in the field of cell biology. It is widely used as a reagent in cell viability assays to determine the number of viable cells in a given sample. MTT is also used in drug discovery research to screen potential drug candidates for their cytotoxic effects on cancer cells.

properties

Molecular Formula

C20H21N3O3S

Molecular Weight

383.5 g/mol

IUPAC Name

4-(2-methoxyphenyl)-N-(3-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide

InChI

InChI=1S/C20H21N3O3S/c1-12-17(19(24)22-13-7-6-8-14(11-13)25-2)18(23-20(27)21-12)15-9-4-5-10-16(15)26-3/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,27)

InChI Key

WNEGVZYPOWJYIS-UHFFFAOYSA-N

SMILES

CC1=C(C(NC(=S)N1)C2=CC=CC=C2OC)C(=O)NC3=CC(=CC=C3)OC

Canonical SMILES

CC1=C(C(NC(=S)N1)C2=CC=CC=C2OC)C(=O)NC3=CC(=CC=C3)OC

Origin of Product

United States

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